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Compound of Interest

Compound Name: Ethyl Tetradecanoate-d27

Cat. No.: B565284

Essential Safety and Handling Guide for Ethyl
Tetradecanoate-d27

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for Ethyl Tetradecanoate-d27. It is intended for researchers, scientists, and
professionals in drug development to ensure the safe handling of this compound in a laboratory
setting.

l. Understanding the Compound

Ethyl Tetradecanoate-d27 is a deuterated form of Ethyl Tetradecanoate (also known as Ethyl
Myristate). The primary safety considerations for a stable isotope-labeled compound like this
are determined by the chemical properties of the parent, unlabeled molecule.[1] The deuterium
labeling does not significantly alter the chemical reactivity or toxicity of the substance.[1]
Therefore, the safety precautions are analogous to those for the non-deuterated form.

Key Chemical Properties:
e Appearance: Colorless to pale yellow liquid.[2][3]
e Odor: Faint, oily, and fatty.[3]

» Solubility: Insoluble in water; soluble in alcohols and organic solvents.[2][3]
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Il. Personal Protective Equipment (PPE)

To ensure personal safety and prevent exposure, the following personal protective equipment

(PPE) is mandatory when handling Ethyl Tetradecanoate-d27:

Eye and Face Protection: Wear chemical safety goggles or a face shield that complies with
government standards such as NIOSH (US) or EN 166 (EU).[4]

Hand Protection: Use chemically resistant gloves. Always inspect gloves for integrity before
use and use proper glove removal techniques to avoid skin contact.[4]

Body Protection: Wear a lab coat or long-sleeved clothing to prevent skin contact.[5]

Respiratory Protection: Under normal conditions with adequate ventilation, respiratory
protection is not required.[5] However, if working in a poorly ventilated area or if vapors are
generated, use a suitable respirator.

lll. Operational Plan: Step-by-Step Handling
Procedures

1.

Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize vapor
inhalation.[1][6]

Ensure that an eyewash station and a safety shower are readily accessible and in close
proximity to the workstation.[5]

. Handling the Compound:

Avoid direct contact with skin, eyes, and clothing.[7]
Do not eat, drink, or smoke in the handling area.[7]
Use only non-sparking tools to prevent ignition sources.[7]

Keep containers tightly sealed when not in use to prevent contamination and evaporation.[7]
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3. Storage:
» Store in a cool, dry, and well-ventilated area.[3][6]
o Keep away from incompatible materials such as strong oxidizing agents and strong acids.[3]

e The recommended storage temperature is room temperature or between 2—-8 °C.[2][8][9]

IV. Emergency Procedures

¢ In case of Eye Contact: Immediately flush the eyes with copious amounts of water for at
least 15 minutes, making sure to rinse under the eyelids. Seek medical attention.[5][7]

¢ In case of Skin Contact: Promptly wash the affected area with soap and plenty of water.
Remove any contaminated clothing. If irritation persists, seek medical attention.[3][5][7]

« If Inhaled: Move the individual to fresh air. If breathing is difficult or stops, administer artificial
respiration if trained to do so and seek immediate medical attention.[5][7]

o If Swallowed: Rinse the mouth with water. Do not induce vomiting. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.[4][7]

¢ In Case of a Spill: Evacuate the area and ensure adequate ventilation. Remove all sources
of ignition. Absorb the spill with an inert material (e.g., sand, earth) and place it in a suitable,
closed container for disposal.[10]

V. Disposal Plan

Dispose of Ethyl Tetradecanoate-d27 and any contaminated materials in accordance with all
applicable federal, state, and local environmental regulations. Do not allow the chemical to
enter drains, sewers, or watercourses.[10] Waste materials should be placed in appropriate,
labeled containers for disposal by a licensed waste management company.

VI. Quantitative Data Summary
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Property Value

Molecular Formula C16HsD2702

Molecular Weight ~283.69 g/mol

Melting Point 11-12 °C (for Ethyl Tetradecanoate)[2]

Boiling Point 178-180 °C at 12 mm Hg (for Ethyl
Tetradecanoate)[2]

Flash Point >110 °C (>230 °F) (for Ethyl Tetradecanoate)[2]

Density 0.86 g/mL at 25 °C (for Ethyl Tetradecanoate)[2]

VIl. Experimental Workflow Visualization

The following diagram illustrates the standard workflow for the safe handling of Ethyl

Tetradecanoate-d27, from initial preparation to final disposal.
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Safe Handling Workflow for Ethyl Tetradecanoate-d27
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Caption: Workflow for safe handling of Ethyl Tetradecanoate-d27.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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